2,3-Dimethoxy-5,6-dimethyl-p-benzoquinone
2,3-Dimethoxy-5,6-dimethyl-p-benzoquinone
Brand Name:
Vulcanchem
CAS No.:
483-54-5
VCID:
VC0191102
InChI:
InChI=1S/C10H12O4/c1-5-6(2)8(12)10(14-4)9(13-3)7(5)11/h1-4H3
SMILES:
CC1=C(C(=O)C(=C(C1=O)OC)OC)C
Molecular Formula:
C10H12O4
Molecular Weight:
196.2 g/mol
2,3-Dimethoxy-5,6-dimethyl-p-benzoquinone
CAS No.: 483-54-5
Natural Products
VCID: VC0191102
Molecular Formula: C10H12O4
Molecular Weight: 196.2 g/mol
| CAS No. | 483-54-5 |
|---|---|
| Product Name | 2,3-Dimethoxy-5,6-dimethyl-p-benzoquinone |
| Molecular Formula | C10H12O4 |
| Molecular Weight | 196.2 g/mol |
| IUPAC Name | 2,3-dimethoxy-5,6-dimethylcyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C10H12O4/c1-5-6(2)8(12)10(14-4)9(13-3)7(5)11/h1-4H3 |
| Standard InChIKey | NOYQJVWDVBANHI-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)C(=C(C1=O)OC)OC)C |
| Canonical SMILES | CC1=C(C(=O)C(=C(C1=O)OC)OC)C |
| Melting Point | 62.5 °C |
| Synonyms | Aurantiogliocladin; Dimethoxy-5,6-dimethyl-2,5-cyclohexadiene-1,4-dione |
| PubChem Compound | 12299893 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume